Cas no 2263-97-0 (1,2,11,12-Tetrachloroperfluorododecane)

• Product Name: 1,2,11,12-Tetrachloroperfluorododecane
• CAS No: 2263-97-0
• MF: C₁₂Cl₄F₂₂
• MW: 703.905277252197
• CID: 2624941
• PubChem ID: 56776411
• Update Time: 2025-06-20

1,2,11,12-Tetrachloroperfluorododecane Chemical and Physical Properties

Names and Identifiers

• 1,2,11,12-tetrachloro-1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11, 12,12-docosafluoro-dodecane
• 1,2,11,12-Tetrachloroperfluorododecane
• QVGXCOZGXTUREC-UHFFFAOYSA-N
• AKOS017344047
• 1,2,11,12-tetrachloro-1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12-docosafluorododecane
• MFCD18641921
• 1,2,11,12-tetrachlorodocosafluorododecane
• 2263-97-0

• Inchi： 1S/C12Cl4F22/c13-1(17,11(15,35)36)3(19,20)5(23,24)7(27,28)9(31,32)10(33,34)8(29,30)6(25,26)4(21,22)2(14,18)12(16,37)38
• InChI Key： QVGXCOZGXTUREC-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)Cl)(C(C(C(C(C(C(C(C(C(C(F)(F)Cl)(F)Cl)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 703.837330Da
• Monoisotopic Mass: 701.840280Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.793±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 68-68.5 ºC
• Solubility: Insuluble (1.3E-12 g/L) (25 ºC),

Additional information on 1,2,11,12-Tetrachloroperfluorododecane

Introduction to 1,2,11,12-Tetrachloroperfluorododecane (CAS No. 2263-97-0)

1,2,11,12-Tetrachloroperfluorododecane (CAS No. 2263-97-0) is a fluorinated hydrocarbon compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and chemical properties. This perfluorinated derivative, characterized by its extensive chlorine substitution and fluorine content, exhibits exceptional thermal stability, low reactivity, and high chemical inertness, making it a valuable candidate for various industrial and scientific applications.

The compound belongs to the class of perfluorinated alkanes, which are known for their broad range of uses in high-performance materials, lubricants, and specialty chemicals. The specific substitution pattern of 1,2,11,12-Tetrachloroperfluorododecane (CAS No. 2263-97-0) contributes to its distinct physical and chemical characteristics, such as a high boiling point and low surface tension. These properties make it particularly useful in applications where thermal stability and chemical resistance are paramount.

In recent years, the study of fluorinated compounds has seen substantial advancements due to their potential in pharmaceuticals and materials science. The introduction of fluorine atoms into molecular structures often enhances the metabolic stability and bioavailability of drug molecules. 1,2,11,12-Tetrachloroperfluorododecane (CAS No. 2263-97-0) has been explored as a building block in the synthesis of more complex fluorinated derivatives that could serve as intermediates in drug development. Its ability to undergo selective reactions while maintaining its perfluorinated core makes it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 1,2,11,12-Tetrachloroperfluorododecane (CAS No. 2263-97-0) is its potential application in advanced material science. Fluorinated compounds are widely used in the development of coatings that exhibit superior resistance to heat, chemicals, and wear. The compound's high chlorine content enhances its interaction with various substrates, leading to durable and high-performance protective layers. Researchers have been investigating its use in anti-fouling coatings for marine applications and in high-temperature lubricants for aerospace components.

The environmental impact of fluorinated compounds has also been a subject of extensive research. While perfluorinated compounds are known for their persistence in the environment due to their chemical stability, efforts have been made to develop more environmentally benign alternatives. The study of 1,2,11,12-Tetrachloroperfluorododecane (CAS No. 2263-97-0) has provided insights into the degradation pathways of these compounds under various conditions. This knowledge is crucial for developing sustainable practices in the production and disposal of fluorinated chemicals.

In the pharmaceutical domain, 1,2,11,12-Tetrachloroperfluorododecane (CAS No. 2263-97-0) has been utilized as a solvent or intermediate in the synthesis of bioactive molecules. Its unique electronic properties allow it to interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic agents. For instance, researchers have explored its use in enhancing the solubility and bioavailability of poorly soluble drugs by incorporating it into drug delivery systems.

The synthesis of 1,2,11,12-Tetrachloroperfluorododecane (CAS No. 2263-97-0) involves complex organic transformations that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient production processes for this compound. Techniques such as metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms at specific positions within the molecule with high selectivity and yield.

The safety profile of 1,2,11,12-Tetrachloroperfluorododecane (CAS No. 2263-97-0) is another critical consideration in its application across different industries. While it does not exhibit acute toxicity at typical exposure levels, prolonged or repeated contact may pose health risks that need to be mitigated through proper handling procedures. Industrial safety guidelines recommend the use of personal protective equipment (PPE) such as gloves and goggles when working with this compound.

The future prospects for 1,2，11，12-Tetrachloroperfluorododecane (CAS No。2263-97-0) are promising，with ongoing research focusing on expanding its utility in pharmaceuticals，materials science，and environmental chemistry。 Innovations such as green chemistry approaches aim to minimize waste and energy consumption during its synthesis，while new applications continue to emerge as scientists uncover its full potential。